Cas no 620592-44-1 (S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO-)

• Product Name: S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO-
• CAS No: 620592-44-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 3529855
• PubChem ID: 10987717
• Update Time: 2025-10-28

S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO-
• 4-nitro-2,3,6,7-tetrahydro-s-indacen-1(5H)-one
• 4-Nitro-3,5,6,7-tetrahydro-2H-S-indacen-1-one, Technical Grade inverted exclamation markY85%
• 4-Nitro-3,5,6,7-tetrahydro-2H-s-indacen-1-one,technical grade >/=85%
• 620592-44-1
• BS-51050
• SCHEMBL18007639
• DB-253223
• 4-nitro-3,5,6,7-tetrahydro-2H-s-indacen-1-one
• F77572

• Inchi： 1S/C12H11NO3/c14-11-5-4-9-10(11)6-7-2-1-3-8(7)12(9)13(15)16/h6H,1-5H2
• InChI Key： IZLJNKUQAFQERG-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C(C3CCCC=3C=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Additional information on S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO-

Introduction to S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- (CAS No. 620592-44-1)

S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- (CAS No. 620592-44-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indacenones and is characterized by its distinctive molecular structure and functional groups. The compound's chemical formula is C₁₃H₁₃N₃O₂, and it has a molecular weight of approximately 239.25 g/mol.

The S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- molecule features a fused ring system with a nitro group at the 4-position and a tetrahydro substitution pattern. These structural elements contribute to its unique chemical properties and potential biological activities. Recent studies have explored the compound's pharmacological effects, particularly in the context of its anti-inflammatory and anti-cancer properties.

In the realm of medicinal chemistry, S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to modulate specific biological pathways makes it an attractive candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory responses and cancer cell proliferation.

The synthesis of S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- involves a series of well-defined chemical reactions. Typically, the process begins with the formation of an indacenone core through cyclization reactions followed by functional group modifications to introduce the nitro group and tetrahydro substitution. The synthetic route is optimized to ensure high yields and purity, which are crucial for its application in pharmaceutical research.

In terms of its biological activity, S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to suppress the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.

Beyond its anti-inflammatory properties, S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- has also exhibited promising anti-cancer activities. Research conducted at leading pharmaceutical institutions has demonstrated that the compound can induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways that are often dysregulated in cancer cells.

The safety profile of S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, S-INDACEN-1(2H)-ONE, 3,5,6,7-TETRAHYDRO-4-NITRO- (CAS No. 620592-44-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for the development of novel drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.